Cas no 857183-38-1 (2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide)
857183-38-1 structure
Product Name:2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide
CAS No:857183-38-1
MF:C7H11N3O
MW:153.181740999222
CID:717667
Update Time:2024-01-31
2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide
- Pyrazine, 2-amino-5-ethyl-3-methyl-, 1-oxide (5CI)
- Pyrazine, 2-amino-5-ethyl-3-methyl-, 1-oxide (5CI)
- 2-Pyrazinamine, 5-ethyl-3-methyl-, 1-oxide
-
- Inchi: 1S/C7H11N3O/c1-3-6-4-10(11)7(8)5(2)9-6/h4H,3,8H2,1-2H3
- InChI Key: CJHFYGPKTDFTES-UHFFFAOYSA-N
- SMILES: C1(N)[N+]([O-])=CC(CC)=NC=1C
Computed Properties
- Exact Mass: 153.09
- Monoisotopic Mass: 153.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.7A^2
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Melting Point: 109-110 °C
- Boiling Point: 400.5±40.0 °C(Predicted)
- pka: 2.12±0.50(Predicted)
2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
857183-38-1 (2-Pyrazinamine,5-ethyl-3-methyl-, 1-oxide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk